Cas no 2098116-22-2 (4-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid
• CAS No: 2098116-22-2
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 5728949
• PubChem ID: 121203848
• Update Time: 2025-06-23

4-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid
• 2098116-22-2
• AKOS026712100
• starbld0033422
• F1907-7757
• 1-Pyrrolidinebutanoic acid, 3-hydroxy-4-methoxy-γ-oxo-
• 4-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C9H15NO5/c1-15-7-5-10(4-6(7)11)8(12)2-3-9(13)14/h6-7,11H,2-5H2,1H3,(H,13,14)
• InChI Key： DWBFINZALHWFEY-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CCC(=O)O)=O)CC1O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 460.0±45.0 °C(Predicted)
• pka: 4.80±0.17(Predicted)

Additional information on 4-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid

Introduction to 4-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid (CAS No. 2098116-22-2)

4-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2098116-22-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrrolidin-1-yl moiety linked to a 4-oxobutanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and methoxy functional groups on the pyrrolidine ring suggests diverse chemical reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure imparts unique properties that may be leveraged in the development of bioactive molecules. The 3-hydroxy group and the 4-methoxy substituent are particularly noteworthy, as they can participate in hydrogen bonding interactions and influence the molecule's solubility and metabolic stability. These features are critical in drug design, where optimizing physicochemical properties often determines a compound's efficacy and pharmacokinetic profile.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrrolidine scaffolds are commonly found in natural products and synthetic drugs, exhibiting roles ranging from enzyme inhibition to receptor binding. The specific substitution pattern in 4-(3-hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid may confer unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in modulating enzymatic pathways relevant to human health. For instance, the 4-oxobutanoic acid moiety resembles structures found in β-keto acids, which are known to interact with various metabolic enzymes. This structural motif could serve as a basis for designing inhibitors or activators of key metabolic pathways, such as those involved in energy metabolism or amino acid biosynthesis. Such modulations have implications in treating metabolic disorders and cancer-related metabolic reprogramming.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 4-(3-hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid for biological activity. Molecular docking studies have shown that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and oxidative stress. These findings align with ongoing research efforts aimed at developing therapeutics targeting chronic inflammatory diseases, where modulation of such pathways could lead to novel treatment strategies.

The synthesis of 4-(3-hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid presents an interesting challenge for synthetic chemists. The integration of the pyrrolidin-1-yl group with the 4-oxobutanoic acid core requires careful consideration of reaction conditions to ensure regioselectivity and high yield. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, offer powerful tools for constructing complex molecular frameworks efficiently. Such advances in synthetic chemistry are essential for producing sufficient quantities of this compound for preclinical testing.

Preclinical studies have begun to explore the pharmacological profile of derivatives structurally related to CAS No. 2098116-22-2. Initial findings suggest that certain analogs may exhibit promising anti-inflammatory and antioxidant properties without significant toxicity. These results are encouraging and warrant further investigation into the mechanism of action of this compound class. Understanding how these molecules interact with biological targets at the molecular level will be crucial for optimizing their therapeutic potential.

The development of novel drug candidates is often a lengthy and resource-intensive process, but compounds like 4-(3-hydroxy-4-methoxypyrrolidin-1-yl)-4-oxobutanoic acid hold promise for accelerating this pipeline through innovative approaches. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence-driven drug design, researchers can rapidly identify lead compounds with desirable properties. This compound's unique structural features make it an attractive candidate for inclusion in such screens, where its potential biological activities may be uncovered more efficiently than traditional methods alone.

In conclusion, CAS No. 2098116-22-2, corresponding to 4-(3-hydroxy-4-methoxypyrrolidin-1-y)-l - 4 - oxobutanoic acid, represents a fascinating molecule with significant pharmaceutical potential. Its structural complexity, combined with its putative biological activities, positions it as a valuable scaffold for further exploration in drug discovery. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.